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Abstract
This technical guide provides a comprehensive overview of strontium iodide (SrI₂), a compound

of significant interest in materials science and medicine. The document details its chemical and

physical properties, provides in-depth experimental protocols for its synthesis, and summarizes

key quantitative data. Special emphasis is placed on its application as a high-performance

scintillation detector, particularly when doped with europium. Furthermore, this guide explores

the distinct biological signaling pathways of its constituent ions, strontium and iodide, which are

of particular relevance to researchers in drug development and bone metabolism.

Introduction
Strontium iodide is an inorganic salt with the chemical formula SrI₂.[1] It is a white, crystalline

solid that is highly soluble in water and deliquescent, meaning it readily absorbs moisture from

the air.[1] While it has historical use in medicine as a substitute for potassium iodide, its modern

applications are dominated by its role as a scintillator for gamma-ray spectroscopy.[1]

Europium-doped strontium iodide (SrI₂:Eu) has emerged as a leading material in this field,
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offering exceptionally high light yield and energy resolution, often exceeding the performance of

traditional scintillators like sodium iodide (NaI:Tl) and even lanthanum bromide (LaBr₃:Ce).[1][2]

For professionals in drug development, the biological activities of strontium and iodide ions

present distinct areas of interest. Strontium has been shown to influence bone metabolism

through pathways that stimulate bone formation and inhibit resorption.[3] Iodide is an essential

component of thyroid hormones and its transport and organification are critical for endocrine

function.[4] This guide will provide a detailed examination of these properties and applications.

Properties of Strontium Iodide
Anhydrous strontium iodide possesses a unique combination of physical and chemical

properties that are critical to its various applications.

Physical and Chemical Properties
The fundamental properties of anhydrous strontium iodide are summarized in the table below.

The compound is a white crystalline powder or plates which may turn yellow upon exposure to

air due to the decomposition and formation of free iodine.[5][6] It is highly hygroscopic and

must be handled and stored in dry, inert conditions.[7][8]
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Property Value Citations

CAS Number 10476-86-5 [6]

Molecular Formula SrI₂ [9]

Molecular Weight 341.43 g/mol [6]

Appearance
Colorless to white crystalline

plates/powder
[6]

Density 4.55 g/cm³ [6]

Melting Point 507 to 645 °C (decomposes) [6]

Boiling Point 1,773 °C (decomposes) [6]

Crystal Structure Orthorhombic [10]

Solubility in Water 177.0 g/100 mL (at 20 °C) [6]

Solubility in Ethanol 3.1 g/100 mL (at 4 °C) [6]

Solubility Data
The solubility of strontium iodide in water is highly dependent on temperature. The following

table presents this relationship, demonstrating a significant increase in solubility with rising

temperature.

Temperature (°C) Solubility ( g/100 g H₂O)

0 164

20 179

40 196

60 217

80 277

100 370

120 421
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Data compiled from reference[11].

Scintillation Properties of Europium-Doped Strontium
Iodide (SrI₂:Eu)
When doped with europium, strontium iodide becomes a highly efficient scintillator. Its

performance characteristics make it a superior choice for high-resolution gamma-ray

spectroscopy.

Scintillation Property Value Citations

Light Yield 80,000 - 120,000 photons/MeV [2][10]

Energy Resolution (FWHM at

662 keV)
< 3% - 4% [2][10][11][12]

Emission Wavelength (Peak) 420 - 435 nm [10][12]

Decay Time
1 - 5 µs (size and

concentration dependent)
[13]

Effective Atomic Number (Zeff) 49 [11]

Intrinsic Radioactivity Low / Negligible [11][13]

Experimental Protocols
Synthesis of High-Purity Anhydrous Strontium Iodide
This protocol details a common laboratory-scale method for synthesizing anhydrous strontium

iodide from strontium carbonate and hydroiodic acid.[6][14]

Materials:

Strontium Carbonate (SrCO₃), high purity (99.9% or greater)

Hydroiodic Acid (HI), 47-57% aqueous solution

Deionized Water
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Ammonia solution (for pH adjustment)

Argon or Nitrogen gas (high purity)

Equipment:

Glass reaction vessel with magnetic stirrer

Dropping funnel

pH meter or pH indicator strips

Heating mantle

Vacuum filtration apparatus

Tube furnace

Quartz glass boat

Glove box or drybox with an inert atmosphere

Procedure:

Reaction: In the reaction vessel, create a slurry of strontium carbonate in a minimal amount

of deionized water. Begin stirring the mixture.

Acid Addition: Slowly add hydroiodic acid dropwise from the dropping funnel into the

strontium carbonate slurry. The reaction will produce carbon dioxide gas, so addition must be

controlled to prevent excessive foaming. The reaction is as follows: SrCO₃ + 2HI(aq) →

SrI₂(aq) + H₂O(l) + CO₂(g)[6]

pH Monitoring: Continue adding hydroiodic acid until all the strontium carbonate has

dissolved and the solution becomes clear. Monitor the pH, aiming for a final pH between 5.0

and 6.0 to ensure complete reaction without a large excess of acid.[14]

Purification and Crystallization: Adjust the pH of the resulting strontium iodide solution to

between 7 and 9 using a dilute ammonia solution. Filter the solution to remove any insoluble
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impurities. Concentrate the filtrate by heating until it is near saturation. Rapidly cool the

concentrated solution in an ice bath to precipitate strontium iodide hexahydrate (SrI₂·6H₂O)

crystals.[14]

Isolation of Hydrated Crystals: Collect the precipitated crystals by vacuum filtration. The

crystals can be re-dissolved in a minimal amount of deionized water and recrystallized to

enhance purity.[14]

Dehydration (Two-Stage Process):

Stage 1: Place the purified, hydrated crystals in a quartz glass boat and heat to 150-200°C

inside a tube furnace under a flowing inert gas (e.g., argon). This will remove the bulk of

the water of crystallization.[14]

Stage 2: After the initial dehydration, grind the resulting powder inside a glove box. Place

the powder back into the furnace and heat to 350-450°C under a high vacuum for several

hours to remove any residual water, yielding anhydrous SrI₂.[14]

Storage: The final anhydrous strontium iodide product is highly hygroscopic and must be

handled and stored under a dry, inert atmosphere (e.g., in a glove box or a sealed container

with desiccant).[7][15]

Safety Precautions:

Conduct the reaction in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and acid-resistant gloves.[8]

Hydroiodic acid is corrosive and can cause severe burns. Handle with extreme care.[15]

The anhydrous product reacts with moisture and should not be exposed to the atmosphere.

[15]

Growth of Europium-Doped Strontium Iodide (SrI₂:Eu)
Crystals
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The vertical Bridgman technique is a widely used method for growing large, high-quality single

crystals of SrI₂:Eu for scintillation applications.[10]

Materials:

High-purity anhydrous Strontium Iodide (SrI₂) beads or powder (synthesized as above or

purchased)

High-purity anhydrous Europium (II) Iodide (EuI₂)

Equipment:

Vertical Bridgman furnace

Evacuated silica ampoule with a capillary tip

Procedure:

Material Preparation: Inside a glove box, load the high-purity SrI₂ and the desired molar

percentage of EuI₂ into a silica ampoule.

Encapsulation: Evacuate the ampoule to a high vacuum and seal it.

Crystal Growth: Place the sealed ampoule inside the vertical Bridgman furnace. Heat the

furnace to a temperature approximately 50°C above the melting point of SrI₂ to ensure the

entire charge is molten.[10]

Solidification: Slowly lower the ampoule through a temperature gradient in the furnace at a

controlled rate (typically 5-30 mm/day).[10] Solidification will begin at the cooler capillary tip,

which promotes the growth of a single crystal.

Annealing and Cooling: Once the entire melt has solidified, the crystal is typically cooled

slowly to room temperature over an extended period to reduce internal stresses and prevent

cracking.

Extraction and Processing: The grown crystal is then carefully extracted from the ampoule,

cut, and polished for use in a scintillation detector. All processing must be done in a dry

environment.
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Biological Signaling Pathways
The constituent ions of strontium iodide, Sr²⁺ and I⁻, engage in distinct and important biological

signaling pathways.

Strontium Ion (Sr²⁺) Signaling in Bone Metabolism
Strontium, particularly in the form of strontium ranelate, has been studied for its therapeutic

effects on osteoporosis.[3] It uniquely appears to both increase bone formation and decrease

bone resorption. A primary mechanism is the activation of the Calcium-Sensing Receptor

(CaSR), which is expressed on both osteoblasts (bone-forming cells) and osteoclasts (bone-

resorbing cells).[16][17]
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Caption: Strontium ion (Sr²⁺) activation of the Calcium-Sensing Receptor (CaSR) in

osteoblasts.

Iodide Ion (I⁻) Transport and Organification in the
Thyroid
Iodide is essential for the synthesis of thyroid hormones (T3 and T4). This process involves

several key steps within the thyroid follicular cells, starting with the active transport of iodide

from the bloodstream into the cell.
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Caption: Iodide transport and organification pathway in a thyroid follicular cell.

The process begins with the sodium-iodide symporter (NIS) actively transporting iodide into the

thyroid cell.[1][5] The iodide then moves to the apical membrane where it is transported into the

follicular lumen.[5][18] There, the enzyme thyroid peroxidase (TPO) oxidizes iodide to iodine

(I₂), which is then incorporated into tyrosine residues on the thyroglobulin protein, forming the

precursors to thyroid hormones.[4][5][19]

Conclusion
Strontium iodide is a compound with significant utility in both advanced material applications

and as a subject of study in biological systems. As a scintillator, SrI₂:Eu offers state-of-the-art

performance for gamma-ray detection, providing a combination of high light yield and excellent

energy resolution that is critical for applications in nuclear security, medical imaging, and

environmental monitoring. For researchers in the life sciences, the distinct biological roles of

strontium and iodide ions in bone and thyroid metabolism, respectively, offer fertile ground for

investigation and potential therapeutic development. The detailed protocols and data presented
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in this guide are intended to serve as a valuable resource for scientists and engineers working

with this versatile compound. Proper adherence to safety protocols, particularly concerning its

hygroscopic nature, is essential for successful research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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